Methyl 2-chloro-2-(2-fluoro-4,5-dimethoxyphenyl)acetate

• Molecular Formula: C11H12ClFO4
• Molecular Weight: 262.66 g/mol
• IUPAC Name: methyl 2-chloro-2-(2-fluoro-4,5-dimethoxyphenyl)acetate
• InChI: InChI=1S/C11H12ClFO4/c1-15-8-4-6(10(12)11(14)17-3)7(13)5-9(8)16-2/h4-5,10H,1-3H3
• InChI Key: DVUWMXVBCSMSTE-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(C(=O)OC)Cl)F)OC

Description

Methyl 2-chloro-2-(2-fluoro-4,5-dimethoxyphenyl)acetate is a useful research compound. Its molecular formula is C11H12ClFO4 and its molecular weight is 262.66 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 139A (280 mg, 1.2 mmol) in CH2Cl2 (5 mL) at 0° C. was added triethylamine (0.42 mL, 3.0 mmol) followed by mesyl chloride (0.12 mL, 1.5 mmol). After stirring at rt overnight, the reaction was filtered, concentrated and purified via silica gel chromatography (0-30% ethyl acetate/hexanes) to provide 139B (268 mg, 89%).